Cas no 136911-46-1 (1-(1(2H)azetyl)-ethanone)

• Product Name: 1-(1(2H)azetyl)-ethanone
• CAS No: 136911-46-1
• MF: C₅H₇NO
• MW: 97.1151812076569
• CID: 840167
• PubChem ID: 10909492
• Update Time: 2025-07-09

1-(1(2H)azetyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1(2H)azetyl)-ethanone
• 1-(2H-azet-1-yl)ethanone
• 1-ACETYL-1,2-DIHYDROAZETE
• 1-(azet-1 (2H)-yl)ethanone
• 1-(azet-1(2H)-yl)ethan-1-one
• 1-(Azet-1(2H)-yl)ethanone
• DTXSID00447916
• 1-(1,2-dihydroazet-1-yl)ethan-1-one
• 136911-46-1
• DB-021632
• SB51486
• VCZMEQQJDCHGQF-UHFFFAOYSA-N
• N-acetylazetine

• MDL： MFCD20491401
• Inchi： 1S/C5H7NO/c1-5(7)6-3-2-4-6/h2-3H,4H2,1H3
• InChI Key： VCZMEQQJDCHGQF-UHFFFAOYSA-N
• SMILES： O=C(C)N1C=CC1

Computed Properties

• Exact Mass: 97.052763847g/mol
• Monoisotopic Mass: 97.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.121±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 44-46 ºC (hexane )
• Boiling Point: 210.7±10.0 ºC (760 Torr),
• Flash Point: 95.3±10.2 ºC,
• Solubility: Slightly soluble (28 g/l) (25 º C),

Additional information on 1-(1(2H)azetyl)-ethanone

Introduction to 1-(1(2H)azetyl)-ethanone (CAS No. 136911-46-1)

1-(1(2H)azetyl)-ethanone, also known by its CAS number 136911-46-1, is a compound that has garnered significant attention in the field of medicinal chemistry and organic synthesis. This compound, with its unique structural properties, has shown promise in various applications, particularly in the development of new pharmaceuticals and as a building block in the synthesis of more complex molecules.

The chemical structure of 1-(1(2H)azetyl)-ethanone is characterized by a ketone group and an azetidin-2-one ring, which contributes to its reactivity and potential utility in chemical reactions. The azetidin-2-one ring, also known as an azlactone, is a four-membered ring containing a carbonyl group and a nitrogen atom. This structure imparts unique reactivity and stability to the molecule, making it an attractive candidate for various synthetic transformations.

Recent research has focused on the synthetic methods for producing 1-(1(2H)azetyl)-ethanone. One notable approach involves the reaction of ethyl acetoacetate with azetidin-2-one under mild conditions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. The ability to synthesize this compound efficiently is crucial for its application in drug discovery and development.

In the context of medicinal chemistry, 1-(1(2H)azetyl)-ethanone has been explored for its potential as a scaffold in the design of novel drugs. The azetidin-2-one ring can be functionalized with various substituents to modulate its biological activity. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and anti-cancer properties. These findings have opened up new avenues for the development of therapeutic agents targeting specific diseases.

The pharmacological properties of 1-(1(2H)azetyl)-ethanone have been investigated in several preclinical studies. In vitro assays have demonstrated that certain derivatives of this compound can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, some derivatives have shown promising results in inhibiting the proliferation of cancer cells, suggesting their potential as anticancer agents.

The structural flexibility of 1-(1(2H)azetyl)-ethanone also makes it a valuable intermediate in the synthesis of more complex molecules. For example, it can be used as a building block in the construction of peptidomimetics, which are designed to mimic the structure and function of peptides. Peptidomimetics have gained significant attention due to their improved pharmacokinetic properties compared to natural peptides.

In addition to its applications in drug discovery, 1-(1(2H)azetyl)-ethanone has been studied for its potential use in materials science. The unique properties of the azetidin-2-one ring make it suitable for the development of functional materials with specific mechanical and thermal properties. For instance, researchers have explored the use of this compound in the synthesis of polymers with enhanced stability and durability.

The environmental impact of chemical compounds is an important consideration in their development and application. Studies on the biodegradability and toxicity of 1-(1(2H)azetyl)-ethanone have shown that it is relatively stable under environmental conditions but can be degraded by microbial processes. This information is crucial for assessing its safety and environmental impact when used on a larger scale.

In conclusion, 1-(1(2H)azetyl)-ethanone (CAS No. 136911-46-1) is a versatile compound with significant potential in various fields, including medicinal chemistry, organic synthesis, and materials science. Its unique structural features and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.